N-(furan-2-ylmethyl)-2-(1-methyl-2,4-dioxo-5-propoxy-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-(1-methyl-2,4-dioxo-5-propoxypyrido[2,3-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C18H20N4O5/c1-3-8-27-13-6-7-19-16-15(13)17(24)22(18(25)21(16)2)11-14(23)20-10-12-5-4-9-26-12/h4-7,9H,3,8,10-11H2,1-2H3,(H,20,23)
• InChI Key: JZJMKDPXKJYQSF-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C2C(=NC=C1)N(C(=O)N(C2=O)CC(=O)NCC3=CC=CO3)C
• Molecular Formula: C18H20N4O5
• Molecular Weight: 372.4 g/mol

Description

N-(furan-2-ylmethyl)-2-(1-methyl-2,4-dioxo-5-propoxy-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C18H20N4O5 and its molecular weight is 372.381. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has delved into the synthesis and structural elucidation of compounds with furan and pyrimidine moieties. For example, studies have detailed the synthesis routes for derivatives of furan and pyrimidine, exploring their chemical reactions and potential as building blocks for more complex molecules. The synthesis of compounds like 3-acetamidofuran and acetamido-substituted pyrones from the pyrolysis of N-acetylglucosamine showcases the chemical versatility of furan derivatives (Franich, Goodin, & Wilkins, 1984). Moreover, the development of biologically active compounds with heterocyclic moieties further illustrates the application of these chemical frameworks in creating potentially therapeutic agents (Aniskova, Grinev, & Yegorova, 2017).

Biological Activities

Several studies have reported on the antifolate, anticancer, and antimicrobial activities of furan and pyrimidine derivatives, highlighting their potential in therapeutic applications. Classical and nonclassical antifolates incorporating a furo[2,3-d]pyrimidine ring system have been synthesized and evaluated as dual inhibitors of key enzymes, revealing moderate to good inhibitory activities and significant cytotoxicity towards tumor cell lines (Gangjee, Devraj, McGuire, Kisliuk, Queener, & Barrows, 1994). Additionally, the synthesis of thiazolopyrimidine derivatives has demonstrated pronounced plant growth regulatory activity, indicating the agricultural potential of these compounds (Selvam, Karthik, Palanirajan, & Ali, 2012).

Antimicrobial and Anticancer Potential

The exploration of novel compounds for their antimicrobial and anticancer activities is a significant area of research. For instance, derivatives showing potent and selective cytotoxic effects against leukemia cell lines have been identified, underscoring the therapeutic promise of these chemical structures in oncology (Horishny, Arshad, & Matiychuk, 2021). Similarly, the investigation of pyrimidinone and oxazinone derivatives fused with thiophene rings has revealed good antibacterial and antifungal activities, comparable to established drugs, highlighting their potential as antimicrobial agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).